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Compound of Interest

Compound Name: Protocatechuic acid-13C7

Cat. No.: B12384039

Introduction

Protocatechuic acid-13C?7 is the isotopically labeled form of Protocatechuic acid (PCA), a
dihydroxybenzoic acid naturally occurring in a wide variety of edible plants, fruits, and
vegetables.[1][2] PCA is a major metabolite of antioxidant polyphenols, such as those found in
green tea and acai oil.[1] The "-13C7" designation indicates that all seven carbon atoms in the
protocatechuic acid molecule have been replaced with the stable heavy isotope, carbon-13.
This labeling imparts a higher molecular weight without altering the chemical properties of the
molecule.

This key difference makes Protocatechuic acid-13C7 an invaluable tool in analytical and
research settings, particularly as an internal standard for quantitative analysis using mass
spectrometry (MS) techniques like GC-MS or LC-MS.[3][4] Its near-identical chemical and
physical behavior to the unlabeled (native) PCA allows it to be used to correct for variability
during sample preparation and analysis, ensuring highly accurate and precise quantification.[5]

This guide provides an in-depth overview of the properties of Protocatechuic acid-13C7, its
core applications, relevant experimental protocols, and the biological context of its native
counterpart.

Physicochemical and Analytical Properties

The fundamental properties of Protocatechuic acid-13C7 are critical for its application as an
analytical standard. The following table summarizes its key quantitative data.
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Property Value Reference
Molecular Formula 13C7H604 [6]
Molecular Weight 161.07 g/mol [6]
Appearance Crystalline Solid / Powder [61[7]

Purity Typically 298% [7]

Storage Temperature -20°C [61[7]
Stability >4 years (at -20°C) [7]

N Soluble in Ethanol, DMSO,
Solubility ) ) [7]
Dimethylformamide (DMF)

Note: The properties of the unlabeled Protocatechuic acid (CAS 99-50-3) include a melting
point of approximately 200°C and solubility in hot water.[2]

Core Application: Isotope Dilution Mass
Spectrometry

The primary role of Protocatechuic acid-13C7 is as an internal standard in isotope dilution
mass spectrometry (IDMS).[8] IDMS is a powerful analytical technique that provides highly
accurate and precise measurements of the amount of a substance in a sample.[9][10]

The principle involves adding a known amount of the isotopically labeled standard
(Protocatechuic acid-13C7) to a sample containing an unknown amount of the native analyte
(Protocatechuic acid).[11] Because the labeled standard and the native analyte are chemically
identical, they behave the same way during sample extraction, purification, and analysis.[5] Any
loss of analyte during these steps will be mirrored by a proportional loss of the internal
standard.

A mass spectrometer is then used to measure the ratio of the native analyte to the labeled
standard.[11] Since the amount of added standard is known, this ratio allows for the precise
calculation of the original concentration of the native analyte in the sample, effectively
correcting for experimental variability.[5][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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